5-Amino-2-phenylbenzo[D]oxazole-7-carboxylic acid

• Molecular Formula: C14H10N2O3
• Molecular Weight: 254.24 g/mol
• IUPAC Name: 5-amino-2-phenyl-1,3-benzoxazole-7-carboxylic acid
• InChI: InChI=1S/C14H10N2O3/c15-9-6-10(14(17)18)12-11(7-9)16-13(19-12)8-4-2-1-3-5-8/h1-7H,15H2,(H,17,18)
• InChI Key: UKMXJQBXLHGNAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC3=CC(=CC(=C3O2)C(=O)O)N

Description

5-Amino-2-phenylbenzo[D]oxazole-7-carboxylic acid is a heterocyclic compound that features a benzoxazole core structure. This compound is of significant interest in the fields of medicinal chemistry and organic synthesis due to its unique structural properties and potential biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2-phenylbenzo[D]oxazole-7-carboxylic acid typically involves the cyclization of 2-aminophenol derivatives with carboxylic acid derivatives. One common method includes the use of samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium . Another approach involves the cyclization of β-hydroxy amides to oxazolines using DAST and Deoxo-Fluor reagents .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented. the general principles of heterocyclic synthesis, such as the use of metal catalysts and eco-friendly synthetic strategies, are likely employed to optimize yield and purity .

Chemical Reactions Analysis

Types of Reactions

5-Amino-2-phenylbenzo[D]oxazole-7-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups onto the benzoxazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.

Substitution: Reagents like halogens, alkyl halides, and sulfonyl chlorides are used under acidic or basic conditions.

Major Products

The major products formed from these reactions include quinone derivatives, amine derivatives, and various substituted benzoxazole compounds .

Scientific Research Applications

5-Amino-2-phenylbenzo[D]oxazole-7-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits potential antimicrobial and antifungal activities.

Medicine: It is investigated for its potential use in drug discovery, particularly in the development of anticancer and anti-inflammatory agents.

Industry: The compound is used in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 5-Amino-2-phenylbenzo[D]oxazole-7-carboxylic acid involves its interaction with various molecular targets and pathways. The compound can bind to specific enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain kinases involved in cancer cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Benzoxazole: A simpler analog with similar structural features but lacking the amino and carboxylic acid groups.

Benzothiazole: Contains a sulfur atom instead of an oxygen atom in the heterocyclic ring.

Benzimidazole: Features a nitrogen atom in place of the oxygen atom in the benzoxazole ring.

Uniqueness

5-Amino-2-phenylbenzo[D]oxazole-7-carboxylic acid is unique due to the presence of both amino and carboxylic acid functional groups, which enhance its reactivity and potential for forming diverse derivatives. This makes it a valuable compound in the synthesis of biologically active molecules and advanced materials .